Cas no 13209-31-9 (1,2-Benzenedicarboxaldehyde, 4-chloro-)

• Product Name: 1,2-Benzenedicarboxaldehyde, 4-chloro-
• CAS No: 13209-31-9
• MF: C₈H₅ClO₂
• MW: 168.57710146904
• CID: 1234503
• PubChem ID: 10997446
• Update Time: 2025-04-24

1,2-Benzenedicarboxaldehyde, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxaldehyde, 4-chloro-
• 4-chloro-1,2-benzenedicarboxaldehyde
• DB-380876
• SCHEMBL4357334
• MFCD21337441
• 4-chlorophthalaldehyde
• HRMOFUIZGCUFKK-UHFFFAOYSA-N
• DTXSID901289119
• 4-chlorobenzene-1,2-dicarbaldehyde
• 13209-31-9
• G67544
• 4-chloro-2-formylbenzaldehyde

• Inchi： 1S/C8H5ClO2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-5H
• InChI Key： HRMOFUIZGCUFKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=O)=C(C=O)C=1

Computed Properties

• Exact Mass: 167.99785
• Monoisotopic Mass: 167.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1,2-Benzenedicarboxaldehyde, 4-chloro-

Professional Introduction to 1,2-Benzenedicarboxaldehyde, 4-chloro- (CAS No: 13209-31-9)

1,2-Benzenedicarboxaldehyde, 4-chloro-, identified by its Chemical Abstracts Service (CAS) number 13209-31-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This chlorinated derivative of benzene dicarboxaldehyde exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. Its structural features, including the presence of two aldehyde groups and a chlorine substituent at the para position relative to one of the carboxaldehyde functionalities, contribute to its reactivity and utility in medicinal chemistry.

The compound's molecular formula, C₈H₄Cl₂O₂, underscores its aromatic nature and the influence of the chlorine atom on electronic distribution across the benzene ring. This electronic modulation enhances its participation in nucleophilic aromatic substitution reactions, making it a versatile building block for constructing more complex heterocyclic systems. In recent years, 1,2-Benzenedicarboxaldehyde, 4-chloro- has garnered attention for its role in developing novel therapeutic agents targeting various diseases.

One of the most compelling applications of 1,2-Benzenedicarboxaldehyde, 4-chloro- lies in its use as a precursor for synthesizing pharmacophores with potential antimicrobial and anticancer properties. Researchers have leveraged its reactive aldehyde groups to form Schiff bases and other condensation products that exhibit significant biological activity. For instance, studies have demonstrated that derivatives of this compound can inhibit the growth of resistant bacterial strains by interfering with essential metabolic pathways.

Recent advancements in computational chemistry have further highlighted the importance of 1,2-Benzenedicarboxaldehyde, 4-chloro- in drug discovery. Molecular modeling studies indicate that the chlorine substituent enhances binding affinity to specific protein targets, improving the efficacy of resulting drug candidates. These insights have guided experimental efforts to optimize synthetic routes and improve yields of biologically relevant derivatives.

In addition to its pharmaceutical applications, 1,2-Benzenedicarboxaldehyde, 4-chloro- finds utility in materials science. Its ability to participate in cross-coupling reactions makes it a valuable reagent for constructing advanced polymers and functional materials. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in electronics and coatings.

The synthesis of 1,2-Benzenedicarboxaldehyde, 4-chloro- typically involves chlorination reactions on benzene dicarboxaldehyde precursors under controlled conditions. Modern synthetic methodologies emphasize green chemistry principles to minimize waste and improve atom economy. Catalytic processes using transition metals have been particularly effective in achieving high selectivity and yield during these transformations.

Industrial-scale production of 1,2-Benzenedicarboxaldehyde, 4-chloro- requires careful optimization to ensure cost-effectiveness and scalability. Process engineers focus on streamlining reaction conditions while maintaining high purity standards necessary for pharmaceutical applications. Continuous flow reactors have emerged as a promising technology for this purpose, offering better control over reaction parameters and reduced environmental impact.

The safety profile of 1,2-Benzenedicarboxaldehyde, 4-chloro- is another critical consideration during handling and storage. While not classified as a hazardous material under standard regulatory frameworks, appropriate precautions must be taken to prevent exposure due to potential skin irritation or respiratory effects. Personal protective equipment (PPE) such as gloves and lab coats is recommended when working with this compound.

Future research directions for 1,2-Benzenedicarboxaldehyde, 4-chloro- include exploring its role in developing treatments for neurodegenerative disorders. Preliminary studies suggest that certain derivatives may modulate neurotransmitter activity without significant side effects. Such findings underscore the compound's potential as a scaffold for next-generation therapeutics targeting central nervous system disorders.

The integration of machine learning into drug discovery pipelines has accelerated the identification of novel derivatives of 1,2-Benzenedicarboxaldehyde, 4-chloro- with enhanced biological activity. Predictive models trained on large datasets help researchers prioritize synthetic targets based on predicted efficacy and safety profiles. This approach has significantly reduced the time required to develop lead compounds for clinical trials.

In conclusion,1,2-Benzenedicarboxaldehyde, 4-chloro- (CAS No: 13209-31-9) remains a cornerstone compound in modern chemical synthesis and pharmaceutical research. Its unique structural features enable diverse applications across multiple industries while offering opportunities for innovation through advanced synthetic techniques and computational methods. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in advancing medical science and material engineering.